Cas no 349571-68-2 (1,1'-{Dodecane-1,12-diylbis[(3-aminopropyl)azanediyl]}di(hexadecan-2-ol))

• Product Name: 1,1'-{Dodecane-1,12-diylbis[(3-aminopropyl)azanediyl]}di(hexadecan-2-ol)
• CAS No: 349571-68-2
• MF: C₅₀H₁₀₆N₄O₂
• MW: 795.402255535126
• CID: 2823294
• PubChem ID: 71359787
• Update Time: 2025-04-21

1,1'-{Dodecane-1,12-diylbis[(3-aminopropyl)azanediyl]}di(hexadecan-2-ol) Chemical and Physical Properties

Names and Identifiers

• SCHEMBL7092733
• 349571-68-2
• 1,1'-{Dodecane-1,12-diylbis[(3-aminopropyl)azanediyl]}di(hexadecan-2-ol)
• DTXSID60783625

• Inchi： 1S/C50H106N4O2/c1-3-5-7-9-11-13-15-17-21-25-29-33-39-49(55)47-53(45-37-41-51)43-35-31-27-23-19-20-24-28-32-36-44-54(46-38-42-52)48-50(56)40-34-30-26-22-18-16-14-12-10-8-6-4-2/h49-50,55-56H,3-48,51-52H2,1-2H3
• InChI Key： NIGVQPLBZIZPDL-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCCCCCCC)CN(CCCN)CCCCCCCCCCCCN(CCCN)CC(CCCCCCCCCCCCCC)O

Computed Properties

• Exact Mass: 794.83157864Da
• Monoisotopic Mass: 794.83157864Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 56
• Rotatable Bond Count: 49
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 17
• Topological Polar Surface Area: 99Ų